Cas no 6488-89-7 (1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)-)

• Product Name: 1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)-
• CAS No: 6488-89-7
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 500609
• PubChem ID: 45078629
• Update Time: 2025-04-19

1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-methyl-2-(1H-pyrazol-1-yl)-
• 1H-Benzimidazole,5-methyl-2-(1H-pyrazol-1-yl)-(9CI)
• Benzimidazole, 5(or6)-methyl-2-pyrazol-1-yl- (7CI)
• Benzimidazole, 5-methyl-2-pyrazol-1-yl- (8CI)
• 6488-89-7
• 5-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole

• Inchi： 1S/C11H10N4/c1-8-3-4-9-10(7-8)14-11(13-9)15-6-2-5-12-15/h2-7H,1H3,(H,13,14)
• InChI Key： DYGYANMJWJVBSY-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC(C)=CC1=2)N1C=CC=N1

Computed Properties

• Exact Mass: 198.0907
• Monoisotopic Mass: 198.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 46.5